Cas no 1260683-48-4 (3-(2-chloro-3-fluorophenyl)pyrrolidine)

• Product Name: 3-(2-chloro-3-fluorophenyl)pyrrolidine
• CAS No: 1260683-48-4
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5984408
• PubChem ID: 67173561
• Update Time: 2025-05-24

3-(2-chloro-3-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3-fluorophenyl)pyrrolidine
• EN300-1985028
• 1260683-48-4
• SCHEMBL1820009

• Inchi： 1S/C10H11ClFN/c11-10-8(2-1-3-9(10)12)7-4-5-13-6-7/h1-3,7,13H,4-6H2
• InChI Key： OZIWSCZWPSZRCI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1CNCC1)F

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(2-chloro-3-fluorophenyl)pyrrolidine

3-(2-Chloro-3-Fluorophenyl)Pyrrolidine: A Comprehensive Overview

3-(2-Chloro-3-Fluorophenyl)pyrrolidine (CAS No. 1260683-48-4) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, combines a pyrrolidine ring with a substituted phenyl group, making it a valuable molecule for both academic research and potential therapeutic applications.

The core of this molecule is the pyrrolidine ring, a five-membered saturated ring containing four carbons and one nitrogen atom. This structure is known for its stability and versatility, often serving as a scaffold for various bioactive compounds. The substituted phenyl group attached to the pyrrolidine ring introduces additional complexity and functionality to the molecule. Specifically, the 2-chloro-3-fluorophenyl group adds electronic and steric effects that can significantly influence the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of 3-(2-chloro-3-fluorophenyl)pyrrolidine in drug discovery efforts. Researchers have explored its ability to interact with various biological targets, such as enzymes and receptors, which are implicated in diseases like cancer, inflammation, and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for developing kinase inhibitors.

The synthesis of 3-(2-chloro-3-fluorophenyl)pyrrolidine has also been a topic of interest among chemists. Traditional methods involve multi-step reactions, such as nucleophilic substitution or coupling reactions, to assemble the molecule from simpler precursors. However, recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to this compound. These methods not only improve yield but also provide access to enantiomerically pure samples, which are crucial for biological testing.

In terms of physical properties, 3-(2-chloro-3-fluorophenyl)pyrrolidine is typically a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, understanding the degradation pathways of 3-(2-chloro-3-fluorophenyl)pyrrolidine is essential for assessing its ecological impact. Research indicates that under aerobic conditions, the compound undergoes oxidative cleavage of the pyrrolidine ring, leading to the formation of smaller aromatic fragments. These fragments are further metabolized by microorganisms, highlighting the importance of biodegradation studies in evaluating the environmental fate of such compounds.

In conclusion, 3-(2-chloro-3-fluorophenyl)pyrrolidine (CAS No. 1260683-48-4) is a versatile compound with promising applications in drug discovery and organic synthesis. Its unique structure, combined with recent advances in synthesis and biological evaluation, positions it as a valuable tool for researchers across multiple disciplines.